([1,1'-Biphenyl]-2-yl)-N,N,N-trimethylmethanaminium iodide

• CAS No.: 93460-23-2
• Molecular Formula: C16H20IN
• Molecular Weight: 353.24 g/mol
• IUPAC Name: trimethyl-[(2-phenylphenyl)methyl]azanium;iodide
• InChI: InChI=1S/C16H20N.HI/c1-17(2,3)13-15-11-7-8-12-16(15)14-9-5-4-6-10-14;/h4-12H,13H2,1-3H3;1H/q+1;/p-1
• InChI Key: KLVXCMDLWRTOJK-UHFFFAOYSA-M
• Canonical SMILES: C[N+](C)(C)CC1=CC=CC=C1C2=CC=CC=C2.[I-]

Description

([1,1'-Biphenyl]-2-yl)-N,N,N-trimethylmethanaminium iodide is a useful research compound. Its molecular formula is C16H20IN and its molecular weight is 353.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under a dry nitrogen atmosphere, 6.1 g (0.027 mole) of N,N-dimethyl-[1,1'-biphenyl]-2-methanamine was dissolved with stirring in 6.4 ml of anhydrous ethanol. To this solution 5.1 g (0.036 mole) of methyl iodide was added slowly. After complete addition, the reaction mixture was heated at reflux temperature for 45 minutes, then cooled. Diethyl ether was added until the mixture was cloudy, then the whole was placed in a freezer for 16 hours. An oil which had formed in the mixture was separated then dissolved in ethanol, and the solution was concentrated under reduced pressure to give 10.0 g (100% yield) of N,N,N-trimethyl-[1,1'-biphenyl]-2-methanaminium iodide as a brittle yellow foam.